Cas no 36640-39-8 ((3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methanol)

• Product Name: (3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methanol
• CAS No: 36640-39-8
• MF: C₁₆H₁₃ClN₂O
• MW: 284.74022269249
• MDL: MFCD01909761
• CID: 310942
• PubChem ID: 740178
• Update Time: 2025-04-19

(3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methanol
• [3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol(SALTDATA: FREE)
• [3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]methanol
• 1H-Pyrazole-4-methanol,3-(4-chlorophenyl)-1-phenyl-
• [3-(4-chloro-phenyl)-1-phenyl-1H-pyrazol-4-yl]-methanol
• [3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol acid
• 1h-pyrazole-4-methanol,3-(4-chlorophenyl)-1-phenyl
• 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-methanol
• 3-(p-chlorophenyl)-4-hydroxymethyl-1-phenylpyrazole
• 3-(p-Chlorphenyl)-4-hydroxymethyl-1-phenylpyrazol
• 4-hydroxy-methyl-1-phenyl-3-(p-chlorophenyl)-pyrazol
• 4-Hydroxymethyl-1-phenyl-3-(p-chlorphenyl)-pyrazol
• EINECS 253-145-9
• NS00030071
• AKOS022184476
• CS-0308476
• SR-01000469712
• Z56787554
• 36640-39-8
• SR-01000469712-1
• BS-36697
• SCHEMBL11247643
• 4-hydroxymethyl-1-phenyl-3-(p-chloropheny)-pyrazol
• AB00100718-01
• EU-0075753
• Cambridge id 5916616
• CCG-18789
• MFCD01909761
• [3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol
• 4-hydroxymethyl-1-phenyl-3-(p-chlorophenyl)-pyrazol
• EN300-12187
• CHEMBL4206841
• DTXSID90190106
• FT-0769853
• RGRYFKFGOCASDE-UHFFFAOYSA-N

• MDL： MFCD01909761
• Inchi： 1S/C16H13ClN2O/c17-14-8-6-12(7-9-14)16-13(11-20)10-19(18-16)15-4-2-1-3-5-15/h1-10,20H,11H2
• InChI Key： RGRYFKFGOCASDE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CO)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 284.07200
• Monoisotopic Mass: 284.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 482.9°Cat760mmHg
• Flash Point: 245.8°C
• Refractive Index: 1.634
• PSA: 38.05000
• LogP: 3.68500